6-((4-(3-methoxyphenyl)-5-((1-phenylethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[[4-(3-methoxyphenyl)-5-(1-phenylethylsulfanyl)-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C22H21N5O3S/c1-14(15-7-4-3-5-8-15)31-22-26-25-19(11-16-12-20(28)24-21(29)23-16)27(22)17-9-6-10-18(13-17)30-2/h3-10,12-14H,11H2,1-2H3,(H2,23,24,28,29)
• InChI Key: PZRZJHSKZDJKHC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)SC2=NN=C(N2C3=CC(=CC=C3)OC)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C22H21N5O3S
• Molecular Weight: 435.5 g/mol
• CAS No.: 852049-17-3

Description

6-((4-(3-methoxyphenyl)-5-((1-phenylethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C22H21N5O3S and its molecular weight is 435.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Characterization

Research has been conducted on synthesizing novel heterocyclic compounds derived from similar structures, exploring their chemical properties and potential applications. For instance, the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnagenone and khellinone as anti-inflammatory and analgesic agents highlights the process of creating new compounds with potential therapeutic applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020). This research demonstrates the potential for developing new drugs based on the modification of the chemical structure of known compounds.

Potential Therapeutic Applications

The compound's structural analogs have been evaluated for their biological activities, including anti-inflammatory, analgesic, antiviral, and antihypertensive effects. For example, compounds have shown significant inhibition of cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2), exhibiting analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Another study synthesized and evaluated 6-(1H-1,2,3-triazol-1-yl)pyrimidine-2,4(1H,3H)-dione derivatives for their antiviral activities against Hepatitis A virus (HAV) and Herpes simplex virus type-1 (HSV-1), showcasing the compound's potential in antiviral research (El-Etrawy & Abdel-Rahman, 2010).

Supramolecular Chemistry Applications

The dihydropyrimidine-2,4-(1H,3H)-dione functionality has been explored for its role in forming novel crown-containing hydrogen-bonded supramolecular assemblies. Research in this area focuses on synthesizing pyrimidine derivatives and investigating their ability to co-crystallize with crown ethers, forming structures with extensive hydrogen bonding interactions. These findings suggest applications in the design of new materials and nanotechnology (Fonari et al., 2004).